Cas no 1823350-86-2 (Methyl 2-[(piperidin-2-ylmethyl)sulfonyl]acetate hydrochloride)

• Product Name: Methyl 2-[(piperidin-2-ylmethyl)sulfonyl]acetate hydrochloride
• CAS No: 1823350-86-2
• MF: C₉H₁₈ClNO₄S
• MW: 271.761520862579
• CID: 5719449
• PubChem ID: 72716377
• Update Time: 2025-05-20

Methyl 2-[(piperidin-2-ylmethyl)sulfonyl]acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-(piperidin-2-ylmethylsulfonyl)acetate;hydrochloride
• AKOS026746748
• methyl 2-[(piperidin-2-ylmethyl)sulfonyl]acetate hydrochloride
• 1823350-86-2
• F2167-0327
• methyl2-(piperidin-2-ylmethanesulfonyl)acetatehydrochloride
• EN300-241456
• methyl 2-[(piperidin-2-yl)methanesulfonyl]acetate hydrochloride
• methyl 2-(piperidin-2-ylmethanesulfonyl)acetate hydrochloride
• Methyl 2-[(piperidin-2-ylmethyl)sulfonyl]acetate hydrochloride

• Inchi： 1S/C9H17NO4S.ClH/c1-14-9(11)7-15(12,13)6-8-4-2-3-5-10-8;/h8,10H,2-7H2,1H3;1H
• InChI Key： QPMQJANQQZFBMH-UHFFFAOYSA-N
• SMILES： Cl.S(CC(=O)OC)(CC1CCCCN1)(=O)=O

Computed Properties

• Exact Mass: 271.0645069g/mol
• Monoisotopic Mass: 271.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Methyl 2-[(piperidin-2-ylmethyl)sulfonyl]acetate hydrochloride

Comprehensive Guide to Methyl 2-[(piperidin-2-ylmethyl)sulfonyl]acetate hydrochloride (CAS No. 1823350-86-2)

Methyl 2-[(piperidin-2-ylmethyl)sulfonyl]acetate hydrochloride (CAS No. 1823350-86-2) is a specialized chemical compound with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a piperidine ring, a sulfonyl group, and an ester functionality, making it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development.

The compound's CAS number 1823350-86-2 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. With the growing demand for novel bioactive molecules, Methyl 2-[(piperidin-2-ylmethyl)sulfonyl]acetate hydrochloride has garnered attention for its role in designing enzyme inhibitors and receptor modulators. Its structural features enable interactions with biological targets, making it valuable for medicinal chemistry studies.

One of the key advantages of Methyl 2-[(piperidin-2-ylmethyl)sulfonyl]acetate hydrochloride is its stability under various experimental conditions. The hydrochloride salt form enhances solubility, facilitating its use in aqueous and organic reaction systems. Researchers frequently inquire about its synthesis methods, purification techniques, and analytical characterization, reflecting the compound's importance in laboratory settings.

In recent years, the pharmaceutical industry has focused on developing small-molecule therapeutics targeting neurological and metabolic disorders. Methyl 2-[(piperidin-2-ylmethyl)sulfonyl]acetate hydrochloride aligns with this trend, as its piperidine moiety is commonly found in CNS-active compounds. Scientists exploring structure-activity relationships (SAR) often utilize this compound to optimize drug candidates for improved efficacy and safety profiles.

The compound's sulfonyl group contributes to its ability to form hydrogen bonds and electrostatic interactions with biological macromolecules. This property is particularly relevant in the design of protease inhibitors and allosteric modulators. Additionally, the ester functionality allows for further derivatization, enabling researchers to create diverse analogs for screening purposes.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing Methyl 2-[(piperidin-2-ylmethyl)sulfonyl]acetate hydrochloride and ensuring its purity. Quality control protocols emphasize the importance of verifying the absence of impurities that could affect experimental outcomes. These analytical considerations are frequently discussed in scientific forums and research publications.

From a commercial perspective, the demand for Methyl 2-[(piperidin-2-ylmethyl)sulfonyl]acetate hydrochloride has grown steadily, with suppliers offering custom synthesis and bulk quantities. Researchers often search for reliable suppliers, technical data sheets, and safety information when procuring this compound. Proper storage conditions, typically at controlled room temperature, are crucial for maintaining its stability over time.

The compound's potential extends beyond pharmaceutical applications. Some studies explore its use in material science, particularly in designing functional polymers with specific chemical properties. The piperidine and sulfonyl groups can influence polymer characteristics such as thermal stability and solubility, opening new avenues for innovation.

As research continues, Methyl 2-[(piperidin-2-ylmethyl)sulfonyl]acetate hydrochloride may find applications in other emerging fields such as agrochemicals and diagnostics. Its molecular framework serves as a valuable scaffold for developing compounds with tailored biological activities. The scientific community remains keenly interested in exploring its full potential through collaborative studies and interdisciplinary approaches.

In conclusion, Methyl 2-[(piperidin-2-ylmethyl)sulfonyl]acetate hydrochloride (CAS No. 1823350-86-2) represents an important chemical entity with diverse applications in research and development. Its unique structural features, combined with growing scientific interest, position it as a compound worth watching in the coming years. Researchers and industry professionals are encouraged to stay updated on the latest developments related to this versatile molecule.